5-(4-Fluorophenyl)-2-(3-methylpentan-3-yl)-1,2-oxazol-2-ium perchlorate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
5-(4-Fluorophenyl)-2-(3-methylpentan-3-yl)-1,2-oxazol-2-ium perchlorate is a heterocyclic ionic compound characterized by an oxazolium core substituted with a 4-fluorophenyl group at position 5 and a bulky 3-methylpentan-3-yl group at position 2. The perchlorate counterion enhances its stability and solubility in polar solvents. This compound belongs to a class of oxazolium salts, which are studied for applications in catalysis, ionic liquids, and supramolecular chemistry due to their tunable electronic and steric properties .
Properties
CAS No. |
918885-07-1 |
|---|---|
Molecular Formula |
C15H19ClFNO5 |
Molecular Weight |
347.76 g/mol |
IUPAC Name |
5-(4-fluorophenyl)-2-(3-methylpentan-3-yl)-1,2-oxazol-2-ium;perchlorate |
InChI |
InChI=1S/C15H19FNO.ClHO4/c1-4-15(3,5-2)17-11-10-14(18-17)12-6-8-13(16)9-7-12;2-1(3,4)5/h6-11H,4-5H2,1-3H3;(H,2,3,4,5)/q+1;/p-1 |
InChI Key |
FXOMOQNNVIXBHY-UHFFFAOYSA-M |
Canonical SMILES |
CCC(C)(CC)[N+]1=CC=C(O1)C2=CC=C(C=C2)F.[O-]Cl(=O)(=O)=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues in the Oxazolium Family
The closest structural analogue is 2-(3-methylpentan-3-yl)-5-(4-methylphenyl)-1,2-oxazol-2-ium perchlorate , which replaces the 4-fluorophenyl group with a 4-methylphenyl substituent (Table 1).
Table 1: Structural Comparison of Oxazolium Perchlorates
| Compound Name | Heterocycle Core | Substituent on Phenyl | Electronic Effects | Potential Applications |
|---|---|---|---|---|
| 5-(4-Fluorophenyl)-2-(3-methylpentan-3-yl)-1,2-oxazol-2-ium perchlorate | Oxazolium | 4-Fluoro | Electron-withdrawing (-I, -F) | Ionic liquids, catalysis |
| 2-(3-Methylpentan-3-yl)-5-(4-methylphenyl)-1,2-oxazol-2-ium perchlorate | Oxazolium | 4-Methyl | Electron-donating (+I, -CH₃) | Stabilizers, polymer chemistry |
- Electronic Effects: The 4-fluorophenyl group introduces electron-withdrawing effects (-I), enhancing the electrophilicity of the oxazolium ring.
- Steric Considerations : Both compounds feature a bulky 3-methylpentan-3-yl group at position 2, which may hinder nucleophilic attack on the oxazolium core, improving thermal stability.
Comparison with Heterocyclic Analogues: Oxadiazole Derivatives
The compound 2-(methylsulfonyl)-5-(4-fluorophenyl)-1,3,4-oxadiazole shares the 4-fluorophenyl substituent but differs in its heterocyclic core (oxadiazole vs. oxazolium) and functional groups (Table 2).
Table 2: Functional Comparison with Oxadiazole Derivatives
- Biological Activity : The oxadiazole derivative demonstrated antimicrobial activity against Xanthomonas oryzae (Xoo), preserving chlorophyll content in infected rice leaves by ~20% compared to untreated controls . This suggests that fluorophenyl-substituted heterocycles may enhance bioactivity, though the oxazolium analogue’s ionic nature likely shifts its applicability toward materials science.
- Functional Group Impact : The methylsulfonyl group in the oxadiazole derivative contributes to its polarity and reactivity, whereas the oxazolium’s perchlorate ion facilitates ionic interactions.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
